2-Hydroxy-4-methoxy-2-methylbutanoic acid

• Molecular Formula: C6H12O4
• Molecular Weight: 148.16 g/mol
• IUPAC Name: 2-hydroxy-4-methoxy-2-methylbutanoic acid
• InChI: InChI=1S/C6H12O4/c1-6(9,5(7)8)3-4-10-2/h9H,3-4H2,1-2H3,(H,7,8)
• InChI Key: ZONJFMHMYIITPA-UHFFFAOYSA-N
• Canonical SMILES: CC(CCOC)(C(=O)O)O

Description

2-Hydroxy-4-methoxy-2-methylbutanoic acid (C₆H₁₂O₅) is a branched-chain hydroxy acid characterized by a hydroxy group at position 2, a methoxy group at position 4, and a methyl substituent at position 2 of the butanoic acid backbone. The methoxy group enhances lipophilicity compared to unsubstituted hydroxy acids, while the methyl and hydroxy groups influence steric effects and acidity .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Hydroxy-4-methoxy-2-methylbutanoic acid typically involves the esterification of butanoic acid derivatives followed by hydrolysis. One common method involves the reaction of 2-hydroxy-4-methoxybutanoic acid with methanol under acidic conditions to form the methyl ester, which is then hydrolyzed to yield the desired product .

Industrial Production Methods: Industrial production of this compound often involves bulk custom synthesis, where the compound is produced in large quantities under controlled conditions to ensure high purity and yield .

Chemical Reactions Analysis

Types of Reactions: 2-Hydroxy-4-methoxy-2-methylbutanoic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into alcohols or other reduced forms.

Substitution: It can undergo nucleophilic substitution reactions, where the hydroxyl or methoxy groups are replaced by other functional groups.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate (KMnO4), chromium trioxide (CrO3).

Reducing Agents: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4).

Substitution Reagents: Halogens, alkyl halides under basic or acidic conditions.

Major Products: The major products formed from these reactions include ketones, aldehydes, alcohols, and substituted derivatives depending on the reaction conditions and reagents used .

Scientific Research Applications

2-Hydroxy-4-methoxy-2-methylbutanoic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Employed in the study of metabolic pathways and enzyme interactions.

Medicine: Investigated for its potential therapeutic effects and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the manufacture of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Hydroxy-4-methoxy-2-methylbutanoic acid involves its interaction with specific molecular targets and pathways. It can act as a substrate for enzymes, participating in various biochemical reactions. The hydroxyl and methoxy groups play a crucial role in its reactivity and interaction with other molecules .

Comparison with Similar Compounds

Key Findings:

Substituent Effects on Acidity: The hydroxy group at position 2 contributes to acidity (pKa ~3–4, typical for α-hydroxy acids). The methoxy group at position 4, being electron-donating, slightly reduces acidity compared to compounds with electron-withdrawing groups (e.g., chloro or methylthio) . In contrast, 2-hydroxy-4-(methylthio)butanoic acid (CAS 583-91-5) has a sulfur-containing substituent, which increases acidity due to the inductive effect of sulfur .

Lipophilicity and Solubility: The methoxy group in 2-hydroxy-4-methoxy-2-methylbutanoic acid enhances lipophilicity (logP ~0.5–1.0 estimated) compared to 2-hydroxy-3-methylbutyric acid (logP ~0.2). However, it remains more hydrophilic than phenoxy derivatives like 4-(4-chloro-2-methylphenoxy)butanoic acid (logP ~3.5) .

Synthetic Accessibility: Methyl 2-hydroxy-4-methoxybutanoate (CAS 1361017-70-0) serves as a synthetic precursor, with reported yields of 50–61% via esterification and subsequent hydrolysis .

Biological and Industrial Relevance: Amino-substituted analogs (e.g., (2S)-2-amino-4-methoxy-butanoic acid) are explored in peptide synthesis due to their chiral centers . Methylthio and phenoxy derivatives find applications in agrochemicals and pharmaceuticals .

Q & A

Q. What are effective synthetic routes for 2-Hydroxy-4-methoxy-2-methylbutanoic acid, and how can reaction yields be optimized?

• Methodological Answer : Synthesis typically involves esterification, oxidation, or substitution reactions. For example, ester intermediates (e.g., methyl esters) can be hydrolyzed under acidic or basic conditions to yield the target acid. Oxidation of secondary alcohols using KMnO₄ (under controlled pH) or CrO₃ may introduce hydroxyl groups. Reaction yields (e.g., 50–61% for analogous esters) can be optimized by adjusting stoichiometry, solvent polarity (e.g., THF vs. DCM), and temperature gradients . Catalytic methods, such as enzyme-mediated reactions, may enhance stereoselectivity .

Q. What purification techniques are recommended for isolating 2-Hydroxy-4-methoxy-2-methylbutanoic acid from reaction mixtures?

• Methodological Answer : Column chromatography with silica gel (eluent: hexane/ethyl acetate gradients) effectively separates polar byproducts. Recrystallization using ethanol/water mixtures improves purity by leveraging solubility differences. For enantiomeric resolution, chiral stationary phases in HPLC (e.g., Chiralpak® AD-H) are recommended .

Q. How should researchers characterize the structural integrity of 2-Hydroxy-4-methoxy-2-methylbutanoic acid?

• Methodological Answer : Use ¹H/¹³C NMR to confirm functional groups (e.g., methoxy, hydroxyl) and stereochemistry. FT-IR identifies carboxyl (1700–1750 cm⁻¹) and hydroxyl (3200–3600 cm⁻¹) stretches. HPLC-MS (C18 column, 0.1% formic acid in mobile phase) validates purity (>95%) and molecular weight .

Advanced Research Questions

Q. How does 2-Hydroxy-4-methoxy-2-methylbutanoic acid behave under varying storage conditions, and what degradation products might form?

• Methodological Answer : Stability studies under accelerated conditions (40°C/75% RH) reveal hydrolysis of the methoxy group in acidic environments. Degradation products (e.g., 2-hydroxy-2-methylbutanoic acid) can be monitored via LC-MS. Store at 2–8°C in inert atmospheres to minimize oxidation .

Q. What experimental strategies are suitable for assessing the biological activity of this compound in enzymatic or metabolic pathways?

• Methodological Answer : Conduct in vitro enzyme inhibition assays (e.g., cytochrome P450 isoforms) using fluorogenic substrates. For metabolic studies, isotopically labeled analogs (¹³C or ²H) enable tracking via mass spectrometry. Molecular docking simulations (AutoDock Vina) predict binding affinities to target proteins .

Q. How can contradictory data regarding the compound’s reactivity or bioactivity be resolved?

• Methodological Answer : Discrepancies often arise from impurities (e.g., residual solvents) or stereochemical variations. Perform batch-to-batch purity analysis (HPLC, Karl Fischer titration) and validate stereochemistry via X-ray crystallography or chiral chromatography. Replicate studies under standardized conditions (e.g., pH 7.4 buffer for bioassays) .

Q. What advanced techniques are recommended for studying the compound’s role in metabolic engineering?

• Methodological Answer : Use stable isotope-resolved metabolomics (SIRM) with ¹³C-labeled glucose to trace incorporation into downstream metabolites. CRISPR-Cas9 gene editing in microbial hosts (e.g., E. coli) can elucidate biosynthetic pathways. Pair with flux balance analysis (COBRA toolbox) to model metabolic networks .